Cas no 21577-80-0 (Dodecyl Phthalate)

• Product Name: Dodecyl Phthalate
• CAS No: 21577-80-0
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 271722
• PubChem ID: 88948
• Update Time: 2025-04-19

Dodecyl Phthalate Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1-dodecyl ester
• Dodecyl Phthalate
• 2-dodecoxycarbonylbenzoic acid
• 1,2-Benzenedicarboxylic acid, monododecyl ester
• 2-[(dodecyloxy)carbonyl]benzoic acid
• Dodecyl hydrogen phthalate
• Monododecyl phthalate
• Monolauryl phthalate
• NS00050320
• SCHEMBL698756
• 2-(dodecyloxycarbonyl)benzoic acid
• WGQVJOPQTOUKDI-UHFFFAOYSA-N
• Q27289910
• EINECS 244-450-8
• 2-((dodecyloxy)carbonyl)benzoic acid
• TD6HB31KC4
• DTXSID10864998
• UNII-TD6HB31KC4
• 21577-80-0
• mono-Dodecylphthalat

• Inchi： 1S/C20H30O4/c1-2-3-4-5-6-7-8-9-10-13-16-24-20(23)18-15-12-11-14-17(18)19(21)22/h11-12,14-15H,2-10,13,16H2,1H3,(H,21,22)
• InChI Key： WGQVJOPQTOUKDI-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)O)=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 334.2145
• Monoisotopic Mass: 334.214409
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 63.6

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 464.8±28.0 °C at 760 mmHg
• Flash Point: 155.5±17.5 °C
• Refractive Index: 1.508
• PSA: 63.6
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Dodecyl Phthalate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters